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Welcome to the technical support guide for handling Adrenocorticotropic Hormone (ACTH)

fragment (18-39). This document provides in-depth troubleshooting advice, frequently asked

questions (FAQs), and detailed protocols to help researchers, scientists, and drug development

professionals minimize the loss of this peptide due to non-specific binding to plastic labware.

Understanding the Challenge: The "Sticky" Nature of
ACTH (18-39)
The adrenocorticotropic hormone fragment (18-39), also known as Corticotropin-like

Intermediate Lobe Peptide (CLIP), is a 22-amino acid peptide with the sequence H-Arg-Pro-

Val-Lys-Val-Tyr-Pro-Asn-Gly-Ala-Glu-Asp-Glu-Ser-Ala-Glu-Ala-Phe-Pro-Leu-Glu-Phe-OH.[1][2]

[3] Its physicochemical properties, including a mix of hydrophobic and charged amino acid

residues, make it prone to adsorbing onto surfaces, particularly the plastics commonly used in

laboratories like polypropylene and polystyrene.[4][5] This non-specific binding (NSB) can lead

to a significant and often unpredictable loss of peptide from your working solutions, resulting in

inaccurate quantification, low assay signals, and poor reproducibility.[6][7]
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This guide will walk you through the causes of this phenomenon and provide robust, field-

proven strategies to ensure your experimental results are accurate and reliable.

Frequently Asked Questions (FAQs)
Q1: Why is my measured concentration of ACTH (18-39) consistently
lower than expected?
A1: The most common reason for unexpectedly low concentrations of peptides like ACTH (18-

39) is its adsorption to the surfaces of your labware.[7] Standard polypropylene and

polystyrene tubes and plates have hydrophobic surfaces that attract the non-polar regions of

the peptide.[8] Additionally, electrostatic interactions can occur between charged residues on

the peptide and the plastic surface. This binding is often rapid and can result in the loss of 90%

or more of the peptide from the solution, especially at low (e.g., sub-micromolar)

concentrations.[7]

Q2: What specific properties of ACTH (18-39) make it prone to
adsorption?
A2: ACTH (18-39) possesses a combination of characteristics that contribute to its "stickiness":

Hydrophobicity: The peptide sequence contains several hydrophobic amino acids (Valine,

Tyrosine, Phenylalanine, Proline, Leucine, Alanine), which can readily interact with

hydrophobic plastic surfaces.[9][10]

Charge: The peptide contains both basic (Arginine, Lysine) and acidic (Glutamic acid,

Aspartic acid) residues. This can lead to electrostatic interactions with charged sites on

plastic surfaces. While the overall isoelectric point (pI) of the peptide is reported to be acidic

(around 4.3), suggesting a net negative charge at neutral pH, localized pockets of positive

charge can still interact with negative surface charges.[11][12]

Size and Flexibility: As a 22-amino acid peptide, it is large enough to have multiple points of

contact with a surface, increasing the avidity of the interaction.

Q3: Are some types of plasticware worse than others for ACTH (18-
39) loss?
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A3: Yes. Standard, untreated polystyrene is often the most problematic, followed by standard

polypropylene.[4] Studies have shown that for many peptides, recovery from polypropylene

tubes is significantly better than from polystyrene, but loss can still be substantial in both.[4]

Glassware can also be an issue, particularly for peptides with basic groups that can interact

with the silanol groups on the glass surface.[5] For this reason, using specialized low-binding

plasticware is highly recommended.[5]

Q4: What are the primary strategies to prevent the loss of ACTH (18-
39)?
A4: There are three main approaches, which can be used alone or in combination:

Use of Specialized Labware: Employing commercially available "low-bind" or "non-binding"

microplates and tubes is the most direct solution. These products feature surfaces that are

chemically modified to be highly hydrophilic or nonionic, creating a hydration layer that

physically repels peptides.[13][14][15]

Modifying the Solvent/Buffer: Adding blocking agents or surfactants to your solution can

saturate the non-specific binding sites on the plasticware or alter peptide-surface

interactions.[4][16]

Pre-treating the Labware: Coating the plasticware with a blocking agent before adding your

peptide solution can effectively passivate the surface.

Troubleshooting Guide
"My ACTH (18-39) recovery is low and inconsistent across replicates.
What should I do?"
This is a classic sign of non-specific binding. The variability arises because the extent of

adsorption can differ slightly from well to well or tube to tube.

Troubleshooting Steps:

Switch to Low-Bind Plasticware: Immediately switch from standard polypropylene or

polystyrene tubes and plates to a certified low-binding version.[5][17] This is the single most

effective change you can make.
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Introduce a Blocking Agent: Add 0.1% Bovine Serum Albumin (BSA) to your buffer.[6] BSA is

a large protein that will preferentially adsorb to the plastic, effectively "blocking" the surface

from your peptide. Note: This is not suitable for all applications (see next question).

Add a Non-Ionic Surfactant: If BSA is not compatible with your assay, consider adding a low

concentration (0.005% - 0.05%) of a non-ionic surfactant like Tween-20 to your buffer.[8][16]

This helps to disrupt hydrophobic interactions.

Perform a Recovery Test: Conduct the simple validation experiment detailed in the Protocols

section below to quantify the extent of your peptide loss and confirm that your chosen

solution is effective.

"Can I use BSA as a blocking agent if I am analyzing my samples
with Mass Spectrometry (LC-MS)?"
A: It is strongly discouraged. BSA will introduce a massive amount of contaminating protein into

your sample, which can suppress the ionization of your target peptide (ACTH 18-39) and

overwhelm the mass spectrometer's detector.[4]

Alternatives for LC-MS applications:

Primary Solution: Use certified low-binding vials and plates designed for proteomics or LC-

MS applications.[5] These do not leach contaminants and provide the highest recovery

without introducing interfering substances.

Solvent Composition: Increasing the percentage of organic solvent (like acetonitrile) in your

sample diluent can help reduce hydrophobic interactions, but this must be balanced with the

requirements of your chromatography method to ensure proper retention on the column.[5]

"I am using a sensitive immunoassay (ELISA/RIA). Which anti-
adsorption strategy is best?"
A: For immunoassays, maintaining the structural integrity of the peptide and avoiding

interference with antibody binding is key.

Low-Bind Plates: Using non-binding assay plates is the ideal first step.[13][14][18] These

plates are specifically designed to increase assay signal-to-noise by preventing the capture
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antibody, antigen, and detection antibody from adsorbing to the plastic.[13]

BSA in Buffer: BSA is an excellent choice here and is a common component of many

immunoassay buffers.[16][19] It will block non-specific binding sites on the plate without

typically interfering with the specific antibody-antigen interaction. A concentration of 0.1% to

1% BSA in your assay buffer is a good starting point.[6][16]

Tween-20: A low concentration of Tween-20 (e.g., 0.05%) is also standard in many

immunoassay wash and assay buffers. It helps prevent non-specific binding and reduces

background.[16]

Decision-Making Workflow for Method Selection
This diagram guides you through choosing the appropriate strategy based on your

experimental context.
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Start: Experimental Goal

Application Type

Recommended Strategy

Validation

What is your downstream application?

LC-MS Analysis Immunoassay (ELISA, RIA) Other Bioassays
(e.g., cell-based)

1. Use certified Low-Bind
(LC-MS grade) vials/plates.

2. Optimize organic solvent in diluent.
3. AVOID BSA/Detergents.

Highest Purity Needed

1. Use Non-Binding assay plates.
2. Add 0.1-1% BSA to buffer.

3. Add 0.05% Tween-20 to buffer.

Signal-to-Noise is Key

1. Use Low-Bind plates/tubes.
2. Test buffer with 0.1% BSA.

3. If BSA interferes, test
0.01% Tween-20.

Compatibility is Key

Perform Recovery Test
(See Protocol 2)

Click to download full resolution via product page

Caption: Workflow for selecting an anti-adsorption strategy.

Experimental Protocols & Data
Protocol 1: Recommended Handling Procedure for
ACTH (18-39)
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This protocol outlines the best practices for preparing stock and working solutions of ACTH (18-

39) to maximize recovery.

Materials:

Lyophilized ACTH (18-39)

Certified low-binding polypropylene microcentrifuge tubes

Certified low-binding polypropylene 96-well plates (if applicable)

High-purity solvent (e.g., sterile water, PBS, or DMSO depending on peptide solubility and

experimental needs)[20]

Blocking agent (e.g., high-purity, protease-free BSA) or non-ionic surfactant (e.g., Tween-20)

Calibrated pipettes with low-retention tips

Procedure:

Reconstitution of Stock Solution: a. Briefly centrifuge the vial of lyophilized ACTH (18-39) to

ensure the powder is at the bottom. b. Reconstitute the peptide directly in the manufacturer's

vial (which may be siliconized) to a high concentration (e.g., 1 mM or >100 µM) using the

recommended solvent.[1][7] Do not attempt to weigh out smaller portions of the lyophilized

powder. c. Mix gently by vortexing or pipetting. Ensure complete dissolution. This high-

concentration stock is less susceptible to percentage loss from adsorption.

Preparation of Working Buffer: a. Prepare your experimental buffer (e.g., PBS, pH 7.2). b.

(Conditional): If your workflow allows, add your chosen anti-adsorption agent.

For Immunoassays/Bioassays: Add BSA to a final concentration of 0.1%. Ensure it is fully
dissolved.
For General Use (if BSA is incompatible): Add Tween-20 to a final concentration of 0.01-
0.05%.

Preparation of Working Solutions: a. Perform all serial dilutions in certified low-binding

polypropylene tubes or plates. b. Use the prepared working buffer (containing the anti-
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adsorption agent, if applicable) for all dilution steps. c. When pipetting, use low-retention

pipette tips to minimize loss on the tip surface.

Storage: a. Aliquot the high-concentration stock solution into low-binding tubes for storage.

Store at -20°C or -80°C as recommended by the manufacturer.[2][21] b. Avoid repeated

freeze-thaw cycles.[2] c. Prepare fresh working dilutions for each experiment from a thawed

stock aliquot. Do not store dilute peptide solutions for extended periods.

Protocol 2: Validating Your Method (Peptide Recovery
Test)
This control experiment allows you to quantify peptide loss in your specific labware and confirm

the efficacy of your chosen mitigation strategy.

Procedure:

Prepare Test Solutions: Prepare a solution of ACTH (18-39) at a relevant, low concentration

(e.g., 100 nM) in your standard experimental buffer (without any anti-adsorption agents).

Set Up Test Conditions (in triplicate):

Condition A (Control - No Incubation): Immediately take an aliquot of the peptide solution

for quantification (this is your "100% recovery" reference).

Condition B (Standard Plasticware): Add 200 µL of the peptide solution to three wells of a

standard polypropylene plate.

Condition C (Low-Bind Plasticware): Add 200 µL of the peptide solution to three wells of a

low-bind polypropylene plate.

Condition D (Standard Plasticware + BSA): Prepare the peptide solution in buffer

containing 0.1% BSA. Add 200 µL to three wells of a standard polypropylene plate.

Incubate: Cover the plates and incubate for a typical experiment duration (e.g., 1 hour) at

your standard experimental temperature.
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Quantify: Carefully transfer the full volume from each well to a quantification-compatible

container (e.g., an HPLC vial). Measure the concentration of ACTH (18-39) in all samples

using a sensitive method (e.g., RP-HPLC, a validated ELISA, or LC-MS).

Analyze: Calculate the percentage recovery for each condition relative to the control

(Condition A).

Data Summary: Comparison of Anti-Adsorption
Strategies
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Strategy Mechanism
Effectivene
ss

Pros Cons Best For

Standard

Polypropylen

e/Polystyrene

N/A (Control)
Poor (High

Loss)[4][7]

Inexpensive,

readily

available.

Significant

and variable

loss of

peptide.[6]

Not

recommende

d for "sticky"

peptides.

Low-Binding

Plasticware

Hydrophilic/n

onionic

surface

creates a

hydration

layer,

repelling

peptides.[14]

[15]

Excellent

(>90%

recovery).[5]

High

recovery, no

additives

needed,

compatible

with all

downstream

applications.

Higher initial

cost.

All

applications,

especially

LC-MS.

Buffer with

0.1% BSA

BSA

competitively

binds to

hydrophobic/

charged sites

on the plastic

surface.[6]

[16]

Very Good

(>89%

recovery).[4]

Inexpensive,

highly

effective at

blocking.

Interferes

with LC-MS,

adds protein

to the

system.[4]

Immunoassa

ys, cell-based

assays.

Buffer with

0.01-0.05%

Tween-20

Non-ionic

surfactant

disrupts

hydrophobic

interactions

between

peptide and

plastic.[8][16]

Good

(Reduces

loss)

Inexpensive,

easy to add.

Can interfere

with some

cell-based

assays and

suppress

ionization in

MS.[22]

Immunoassa

ys (especially

in wash

buffers).
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Silanized

Glassware

Covalently

bonds a

hydrophobic

silane layer to

the glass,

reducing

interactions.

[23][24]

Good (for

glass)

Prevents

interaction

with glass

silanol

groups.

Labor-

intensive

preparation,

primarily for

glassware,

not ideal for

hydrophobic

peptides.[25]

Storage of

certain types

of molecules

in glass vials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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